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A comprehensive review of the gold-yttrium (Au-Y) binary system reveals a landscape of nine
distinct intermetallic compounds, expanding upon earlier established phase diagrams. This
technical guide synthesizes crystallographic data, details experimental protocols for synthesis
and characterization, and provides visual representations of experimental workflows and phase
relationships for researchers, scientists, and professionals in drug development and materials
science.

The Au-Y system is of significant interest due to the unique electronic and magnetic properties
often exhibited by rare earth-gold intermetallics, which arise from the interplay of rare earth
elements and the strong relativistic effects of gold. Recent investigations have identified two
additional phases, Y3Auz and an orthorhombic form of YAu, beyond the seven compounds
previously characterized. The complete list of established phases, in order of increasing gold
content, is now understood to be: Y2Au, Y3Auz, YAu (cubic), YAu (orthorhombic), YsAus, YAuz,
YAus, Y14Aus1, and YAus.[1]

Crystallographic Data of Gold-Yttrium Phases

The structural details of these nine intermetallic compounds are summarized in the table below.
This data is crucial for understanding the fundamental properties of these materials and for
designing new alloys with tailored characteristics.
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Compo Pearson Structur Space .
a (A) b (A) c (A) B(°)
und Symbol e Type Group
Y2Au oP12 Co:Si Pnma 6.918 4.293 8.050
Y3Auz tP10 UsSiz2 P4/mbm 7.746 3.750
YAu
) cP2 CsCl Pm-3m 3.646
(cubic)
YAu
(orthorho 0S8 AuCd Cmcm 4.08 10.68 4.46
mbic)
Y3Aua hR42 PusPda R-3 13.568 9.594
YAu2 tI6 MoSiz [4/mmm 3.650 8.940
YAus cP4 TiCus Pm-3m 4.204
Y14AUs1 hR65 GdisAgs:  R-3 12.780 9.303
YAue tP56 HoAue P4/nbm 12.58 9.17

Experimental Protocols

The synthesis and characterization of gold-yttrium alloys are critical for verifying phase

equilibria and determining physical properties. The following protocols are a synthesis of

established methodologies.

Synthesis of Au-Y Alloys

o Starting Materials: High-purity yttrium (99.9% or greater) and gold (99.99% or greater) are

used as starting materials.

 Alloy Preparation:

o The constituent metals are weighed in the desired stoichiometric ratios.

o The materials are melted together in an arc furnace under an inert atmosphere (e.g.,

purified argon) to prevent oxidation. The samples are typically melted and re-melted
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several times to ensure homogeneity.

o For volatile components or precise composition control, high-frequency induction melting
in a sealed tantalum or tungsten crucible can be employed.

e Heat Treatment (Annealing):

o The as-cast samples are sealed in quartz or tantalum tubes under vacuum or an inert

atmosphere.

o The samples are subjected to homogenization annealing at specific temperatures for
extended periods (days to weeks) to achieve equilibrium. The annealing temperature is
chosen based on the phase diagram to target the formation of specific intermetallic
compounds.

o Following annealing, the samples are quenched in cold water to retain the high-
temperature equilibrium state.

Characterization of Au-Y Alloys

 Differential Thermal Analysis (DTA): DTA is used to determine the temperatures of phase
transitions (e.g., melting points, eutectic and peritectic reactions). The analysis is performed
on small pieces of the annealed alloys, typically heated and cooled in a controlled
atmosphere.

o X-ray Powder Diffraction (XRD): XRD is the primary technique for phase identification and
crystal structure analysis.

o Powdered samples of the alloys are analyzed using a diffractometer with a monochromatic
X-ray source (e.g., Cu Ka radiation).

o The resulting diffraction patterns are compared with known crystallographic databases to
identify the phases present.

o Lattice parameters are refined using least-squares methods.

e Microstructural Analysis:
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o Optical and Scanning Electron Microscopy (SEM): These techniques are used to visualize
the microstructure of the alloys, including the distribution of different phases, grain size,
and morphology.

o Samples are prepared by standard metallographic techniques (mounting, grinding, and
polishing).

o Chemical etching may be used to reveal the grain boundaries and distinguish between
phases.

o Compositional Analysis:

o Electron Probe Microanalysis (EPMA) or Energy-Dispersive X-ray Spectroscopy (EDS)
coupled with SEM are used to determine the elemental composition of the individual
phases within the microstructure, confirming their stoichiometry.

Visualizing Experimental and Logical Workflows

To further elucidate the processes involved in the study of Au-Y phases, the following diagrams
are provided.
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Caption: Experimental workflow for the synthesis and characterization of Au-Y alloys.
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Caption: Progression of Au-Y intermetallic phases with increasing gold content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15403591?utm_src=pdf-body-img
https://www.benchchem.com/product/b15403591?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/319433355_Crystal_structures_and_new_perspectives_on_Y3Au4_and_Y14Au51
https://www.benchchem.com/product/b15403591#discovery-of-new-gold-yttrium-phases
https://www.benchchem.com/product/b15403591#discovery-of-new-gold-yttrium-phases
https://www.benchchem.com/product/b15403591#discovery-of-new-gold-yttrium-phases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15403591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15403591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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